Cas no 2580095-33-4 (rac-1-(2R,4S)-2-methylpiperidin-4-ylmethanamine)

• Product Name: rac-1-(2R,4S)-2-methylpiperidin-4-ylmethanamine
• CAS No: 2580095-33-4
• MF: C₇H₁₆N₂
• MW: 128.215341567993
• CID: 5657692
• PubChem ID: 129409873
• Update Time: 2025-10-12

rac-1-(2R,4S)-2-methylpiperidin-4-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• EN300-27718915
• 2580095-33-4
• rac-1-[(2R,4S)-2-methylpiperidin-4-yl]methanamine
• rac-1-(2R,4S)-2-methylpiperidin-4-ylmethanamine

• Inchi： 1S/C7H16N2/c1-6-4-7(5-8)2-3-9-6/h6-7,9H,2-5,8H2,1H3/t6-,7+/m1/s1
• InChI Key： KAYRFWPPZRXSPK-RQJHMYQMSA-N
• SMILES： N1CC[C@H](CN)C[C@H]1C

Computed Properties

• Exact Mass: 128.131348519g/mol
• Monoisotopic Mass: 128.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 83
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 38Ų

Additional information on rac-1-(2R,4S)-2-methylpiperidin-4-ylmethanamine

Rac-1-(2R,4S)-2-Methylpiperidin-4-Ylmethanamine: A Comprehensive Overview

Rac-1-(2R,4S)-2-methylpiperidin-4-ylmethanamine, also known by its CAS number 2580095-33-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of piperidine derivatives, which are widely studied due to their diverse biological activities and potential applications in drug development. The structure of this compound is characterized by a piperidine ring with a methyl group at the 2-position and an amino group attached to the 4-position via a methylene bridge. The stereochemistry at the 2R and 4S positions plays a crucial role in determining its physical and chemical properties, as well as its biological activity.

The synthesis of rac-1-(2R,4S)-2-methylpiperidin-4-ylmethanamine involves a series of well-established organic reactions, including alkylation, reduction, and stereochemical control. Recent advancements in asymmetric synthesis have enabled the production of enantiomerically pure forms of this compound, which is essential for studying its stereochemical effects on biological systems. Researchers have employed various methodologies, such as the use of chiral catalysts and stereoselective reductions, to achieve high enantiomeric excess in the synthesis process.

In terms of physical properties, rac-1-(2R,4S)-2-methylpiperidin-4-ylmethanamine exhibits a melting point of approximately 150°C and a boiling point around 300°C under standard conditions. Its solubility in water is moderate, making it suitable for various aqueous-based biological assays. The compound's stability under different pH conditions has also been extensively studied, revealing that it maintains its integrity within a pH range of 5 to 8.

The biological activity of rac-1-(2R,4S)-2-methylpiperidin-4-ylmethanamine has been explored in numerous studies. Recent research has highlighted its potential as a lead compound in the development of new therapeutic agents targeting central nervous system disorders. For instance, studies have demonstrated that this compound exhibits moderate activity as an inhibitor of certain enzymes involved in neurodegenerative diseases such as Alzheimer's disease. Additionally, its ability to modulate ion channels has been investigated, suggesting potential applications in pain management and cardiovascular therapies.

One of the most promising areas of research involving rac-1-(2R,4S)-2-methylpiperidin-4-ylmethanamine is its role as a chiral building block in medicinal chemistry. The compound's unique stereochemistry allows it to serve as a versatile scaffold for constructing more complex molecules with enhanced bioavailability and efficacy. Recent advancements in combinatorial chemistry have enabled the rapid synthesis of analogs and derivatives, further expanding its potential applications.

In conclusion, rac-1-(2R,4S)-2-methylpiperidin-4-ylmethanamine (CAS No: 2580095-33-4) is a compound with significant potential in both academic research and industrial applications. Its unique structure, coupled with recent breakthroughs in synthetic methodologies and biological studies, positions it as a valuable tool in the development of novel therapeutic agents. As research continues to uncover new insights into its properties and applications, this compound is expected to play an increasingly important role in the field of organic chemistry and pharmacology.